![molecular formula C7H11NO B1450453 6-Azaspiro[3.4]octan-7-one CAS No. 1465480-75-4](/img/structure/B1450453.png)
6-Azaspiro[3.4]octan-7-one
Overview
Description
“6-Azaspiro[3.4]octan-7-one” is a chemical compound . It is a solid substance and has a molecular weight of 125.17 . The IUPAC name for this compound is 6-azaspiro[3.4]octan-7-one .
Synthesis Analysis
The synthesis of 2-azaspiro[3.4]octane, a related compound, has been explained in a study . Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring .Molecular Structure Analysis
The InChI code for “6-Azaspiro[3.4]octan-7-one” is 1S/C7H11NO/c9-6-4-7(5-8-6)2-1-3-7/h1-5H2,(H,8,9) . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
“6-Azaspiro[3.4]octan-7-one” is a solid substance . It has a molecular weight of 125.17 . The compound should be stored at room temperature .Scientific Research Applications
Pharmacology: Sigma-1 Receptor Antagonism
6-Azaspiro[3.4]octan-7-one derivatives have been identified as potent sigma-1 receptor antagonists. These compounds enhance the antinociceptive effects of morphine and can counteract morphine-induced analgesic tolerance . This suggests a promising avenue for the development of new analgesics that could prevent opioid tolerance, a significant challenge in pain management.
Material Science: EGFR Inhibitory Activities
In material science, 6-Azaspiro[3.4]octan-7-one is involved in the synthesis of azaspirocycle or azetidine substituted 4-anilinoquinazoline derivatives. These compounds exhibit inhibitory activities against the epidermal growth factor receptor (EGFR), which is crucial in the development of materials with biomedical applications .
Chemical Synthesis: Spirocyclic Building Blocks
The compound serves as a versatile building block in chemical synthesis. It’s used in the facile synthesis of spirocyclic compounds, which are valuable in creating complex organic molecules. These spirocyclic structures are essential in the synthesis of various pharmaceuticals and agrochemicals .
Biochemistry: Analgesic Tolerance Research
In biochemistry, the derivatives of 6-Azaspiro[3.4]octan-7-one are used to study the mechanisms underlying analgesic tolerance. The compound’s interaction with sigma-1 receptors provides insights into the modulation of pain pathways and the development of tolerance to analgesics .
Medicine: Pain Management
Medically, 6-Azaspiro[3.4]octan-7-one derivatives are being explored for their therapeutic potential in pain management. By targeting sigma-1 receptors, these compounds could offer a new approach to enhance the efficacy of existing pain medications and reduce the risk of tolerance .
Industrial Uses: Safety and Handling
While specific industrial uses of 6-Azaspiro[3.4]octan-7-one are not detailed, the compound’s safety data sheets provide critical information on handling, storage, and disposal. This information is vital for ensuring safe industrial practices when working with chemical substances .
Mechanism of Action
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
6-azaspiro[3.4]octan-7-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c9-6-4-7(5-8-6)2-1-3-7/h1-5H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBBARAIMIAVOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(=O)NC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Azaspiro[3.4]octan-7-one | |
CAS RN |
1465480-75-4 | |
Record name | 6-azaspiro[3.4]octan-7-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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